2-(2-Methylphenyl)-4-[4-(4-methylphenyl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-(2-methylphenyl)-4-[4-(4-methylphenyl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C24H25N5/c1-18-7-9-20(10-8-18)27-13-15-28(16-14-27)24-23-17-22(26-29(23)12-11-25-24)21-6-4-3-5-19(21)2/h3-12,17H,13-16H2,1-2H3
• InChI Key: WELHMQNNJNDRAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN(CC2)C3=NC=CN4C3=CC(=N4)C5=CC=CC=C5C
• Molecular Formula: C24H25N5
• Molecular Weight: 383.5 g/mol
• CAS No.: 1326831-61-1

Description

2-(2-Methylphenyl)-4-[4-(4-methylphenyl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine is a chemical compound that has been the subject of scientific research due to its potential pharmacological applications. This compound is also known as MP-10 and has been found to possess properties that make it useful in the development of new drugs.

Scientific Research Applications

Antibacterial and Antifungal Activities

Studies have shown that derivatives similar to "2-(2-Methylphenyl)-4-[4-(4-methylphenyl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine" possess significant antibacterial and antifungal efficacies. For instance, compounds with bis(pyrazole-benzofuran) hybrids linked via piperazine have demonstrated potent antibacterial activities against strains such as E. coli, S. aureus, and S. mutans, with some derivatives exhibiting better biofilm inhibition activities than Ciprofloxacin (Mekky & Sanad, 2020). Another study on pyrazolyl-s-triazine derivatives highlighted their synthesis and successful application in combating microbial growth, further emphasizing the antimicrobial potential of this chemical class (Sharma et al., 2017).

Role in Treating Obesity

A specific derivative, 2-(3-Chlorobenzyloxy)-6-(piperazin-1-yl)pyrazine, was identified as a potent and selective 5-HT2C agonist, exhibiting dose-dependent inhibition of food intake and reduction in body weight in rat models. This highlights its potential application in developing treatments for obesity. The study also delved into the genotoxicity potential of this compound, revealing insights into its metabolism and interaction with DNA (Kalgutkar et al., 2007).

Cancer Treatment Applications

In the context of cancer treatment, the pharmacokinetics, metabolism, and distribution of 1,2-dihydro-8-(4-methylpiperazinyl)-4-phenylimidazo[1,2-a]pyrido[3,2-e]pyrazine-5-oxide were studied in tumor-bearing C3H mice. This research aimed to explore the drug's ability to target hypoxic tumor cells, a common challenge in effective cancer treatment. The study provides valuable insights into the drug's behavior in biological systems and its potential as a bioreductive agent in oncology (Sutton et al., 1994).